Cas no 356531-87-8 ((2,4-Dichlorobenzyl)(1-phenylethyl)amine)

• Product Name: (2,4-Dichlorobenzyl)(1-phenylethyl)amine
• CAS No: 356531-87-8
• MF: C₁₅H₁₅Cl₂N
• MW: 280.192301988602
• CID: 870331
• Update Time: 2026-04-29

(2,4-Dichlorobenzyl)(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dichlorobenzyl)-1-phenylethanamine
• (2,4-dichlorobenzyl)(1-phenylethyl)amine(SALTDATA: HCl)
• N-[(2,4-dichlorophenyl)methyl]-1-phenylethanamine
• (2,4-Dichlorobenzyl)-(1-phenylethyl)amine
• AC1MBXBQ
• AG-F-23650
• AN-329
• CTK4H5055
• MolPort-000-153-968
• Oprea1_727171
• STK120133
• (2,4-Dichlorobenzyl)(1-phenylethyl)amine

• Inchi： InChI=1S/C15H15Cl2N/c1-11(12-5-3-2-4-6-12)18-10-13-7-8-14(16)9-15(13)17/h2-9,11,18H,10H2,1H3
• InChI Key： FICFGTKHQQCELD-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)NCC2=C(C=C(C=C2)Cl)Cl

Computed Properties

• Exact Mass: 279.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 12.03000
• LogP: 5.23510

Additional information on (2,4-Dichlorobenzyl)(1-phenylethyl)amine

Comprehensive Overview of (2,4-Dichlorobenzyl)(1-phenylethyl)amine (CAS No. 356531-87-8)

(2,4-Dichlorobenzyl)(1-phenylethyl)amine, with the CAS registry number 356531-87-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of secondary amines, characterized by its unique structural framework combining a 2,4-dichlorobenzyl group and a 1-phenylethyl moiety. Its molecular architecture makes it a subject of interest for applications ranging from drug development to material science.

The compound's synthetic versatility is one of its most notable features. Researchers have explored its potential as a building block for chiral ligands in asymmetric catalysis, a field that has seen exponential growth due to the demand for enantioselective synthesis in pharmaceuticals. The presence of both aromatic and aliphatic components in its structure allows for diverse reactivity, enabling modifications tailored to specific industrial or academic needs.

In recent years, the scientific community has focused on sustainable chemistry, and (2,4-Dichlorobenzyl)(1-phenylethyl)amine has been studied for its potential in green synthesis pathways. With increasing regulatory pressure on hazardous reagents, this compound's stability and compatibility with eco-friendly solvents make it a candidate for cleaner production methods. Its role in catalytic hydrogenation and C-C coupling reactions has also been investigated, aligning with the global shift toward atom-efficient processes.

From a pharmacological perspective, derivatives of (2,4-Dichlorobenzyl)(1-phenylethyl)amine have shown promise in preliminary studies targeting central nervous system (CNS) disorders. While not a therapeutic agent itself, its scaffold serves as a critical intermediate for designing molecules with potential neuroprotective or psychoactive properties. This aligns with current trends in precision medicine, where structurally nuanced compounds are essential for developing targeted therapies.

The compound's physicochemical properties, such as its moderate solubility in organic solvents and thermal stability, further enhance its utility in high-throughput screening and combinatorial chemistry. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity and confirm its structural integrity, ensuring reproducibility in research applications.

As the demand for specialty chemicals grows, (2,4-Dichlorobenzyl)(1-phenylethyl)amine exemplifies the intersection of innovation and practicality. Its relevance to drug discovery pipelines and industrial catalysis underscores its value in modern chemistry. Future research may explore its derivatives for niche applications, such as advanced material coatings or biodegradable polymers, further expanding its scientific footprint.